Cas no 2091609-18-4 (1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one)

• Product Name: 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one
• CAS No: 2091609-18-4
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD30002335
• CID: 5377718
• PubChem ID: 121207304
• Update Time: 2025-06-13

1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-methyl-4-(4-piperidinyl)-
• 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one

• MDL： MFCD30002335
• Inchi： 1S/C10H18N2O/c1-12-7-9(6-10(12)13)8-2-4-11-5-3-8/h8-9,11H,2-7H2,1H3
• InChI Key： FTOXEPRLHRURMY-UHFFFAOYSA-N
• SMILES： N1(C)CC(C2CCNCC2)CC1=O

Additional information on 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one

Introduction to 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one (CAS No. 2091609-18-4) and Its Emerging Applications in Chemical Biology

1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one, identified by its CAS number 2091609-18-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyrrolidinone class, characterized by a six-membered nitrogen-containing ring system, which is a common motif in many bioactive molecules. The presence of a methyl group at the 1-position and a piperidine moiety at the 4-position further enhances its structural complexity and functional diversity, making it a promising scaffold for drug discovery and molecular research.

The piperidin-4-yl substituent in 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Piperidine derivatives are well-known for their ability to enhance oral bioavailability and improve metabolic stability, which are critical factors in the development of therapeutic agents. The nitrogen atom in the piperidine ring can also form hydrogen bonds with biological targets, increasing the compound's binding affinity and selectivity. These features make 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one an attractive candidate for further investigation in various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one with biological targets with high precision. Studies have shown that this compound exhibits potential binding affinity to enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. For instance, preliminary computational studies suggest that 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one may interact with cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway. This interaction could lead to novel therapeutic strategies for managing chronic inflammatory conditions.

In addition to its pharmacological potential, 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one has been explored as a key intermediate in the synthesis of more complex bioactive molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological activities. For example, researchers have synthesized analogs of 1-methyl-4-(piperidin-4-yl)pyrrolidin-2-one by replacing the piperidine ring with other nitrogen-containing heterocycles, such as azepine or imidazole, to enhance specific pharmacological effects. These modifications highlight the compound's flexibility as a chemical scaffold and its potential for broad applications in medicinal chemistry.

The synthesis of 1-methyl-4-(piperidin-4-ylyl)pyrrolidin--one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of these processes. These developments have made it feasible to produce 1-methyl--(ylyl)p y r r o l i d i n - 2 - o n e on a larger scale, facilitating its use in preclinical studies and industrial applications.

One of the most exciting areas of research involving 1-methyl--(ylyl)p y r r o l i d i n - 2 - o n e is its potential application in treating neurological disorders. Studies have indicated that compounds with similar structural motifs may modulate neurotransmitter systems involved in conditions such as Parkinson's disease and Alzheimer's disease. The ability of 1-methyl--(ylyl)p y r r o l i d i n - 2 - o n e to cross the blood-brain barrier is particularly noteworthy, as many neurological drugs require this property to exert their therapeutic effects. Further research is needed to fully elucidate its mechanisms of action and evaluate its efficacy in animal models.

The growing interest in 1-methyl--(ylyl)p y r r o l i d i n - 2 - o n e has also spurred innovation in analytical chemistry techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to determine its molecular structure and confirm its identity. These techniques provide valuable insights into the compound's conformational dynamics and interactions with biological targets, which are essential for understanding its pharmacological properties.

In conclusion, 1-methyl--(ylyl)p y r r o l i d i n - 2 - o n e (CAS No. 2091609--18--) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its pharmacological properties, 1-methyl--(ylyl)p y r r o l i d i n - 2 - o n e promises to play an increasingly important role in advancing medical science.